5-(Tributylstannyl)pyrazin-2-amine
Description
5-(Tributylstannyl)pyrazin-2-amine is an organometallic compound featuring a pyrazin-2-amine core substituted at the 5-position with a tributylstannyl group. The tributylstannyl group confers unique reactivity, particularly in Stille coupling reactions, which are pivotal in synthesizing conjugated polymers and organic electronic materials .
Properties
CAS No. |
446285-55-8 |
|---|---|
Molecular Formula |
C16H31N3Sn |
Molecular Weight |
384.1 g/mol |
IUPAC Name |
5-tributylstannylpyrazin-2-amine |
InChI |
InChI=1S/C4H4N3.3C4H9.Sn/c5-4-3-6-1-2-7-4;3*1-3-4-2;/h2-3H,(H2,5,7);3*1,3-4H2,2H3; |
InChI Key |
RQYODUMTOXOCIE-UHFFFAOYSA-N |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=NC=C(N=C1)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- Stille Coupling Efficiency : this compound derivatives achieve high yields (~51%) in cross-couplings for organic photovoltaic (OPV) materials .
- Anticancer Potency: Brominated coelenteramines exhibit IC$_{50}$ values in the low micromolar range (1–10 µM) against MCF-7 and PC-3 cells, outperforming non-brominated analogs .
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